Cas no 395101-69-6 (1H-Indazole-5-carbonitrile, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Indazole-5-carbonitrile, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 395101-69-6
• MF: C₁₃H₁₂BrN₃O
• MW: 306.157881736755
• MDL: MFCD23099167
• CID: 1509072
• PubChem ID: 22479945
• Update Time: 2025-05-26

1H-Indazole-5-carbonitrile, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-carbonitrile, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-
• SCHEMBL4047193
• AKOS027252921
• IZJBRHVACFOJFY-UHFFFAOYSA-N
• 3bromo-1-perhydro-2h-pyran-2-yl-1h-indazole-5-carbonitrile
• I10434
• DTXSID301173287
• DB-204174
• 395101-69-6
• 3-bromo-1-(oxan-2-yl)-1H-indazole-5-carbonitrile
• MFCD23099167
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole-5-carbonitrile
• 3-bromo-1-perhydro-2H-pyran-2-yl-1H-indazole-5carbonitrile
• 3-bromo-1-(tetrahydro-pyran-2-yl)-1H-indazole-5-carbonitrile
• 3-bromo-1-(tetrahydro-pyran-2-yl)1H-indazole-5-carbonitrile
• AS-49445
• 3-bromo 1-perhydro-2H-pyran-2-yl-1H-indazole-5-carbonitrile
• 3-bromo-1-perhydro-2H-pyran-2-yl-1H-indazole-5-carbonitrile
• 3-BROMO-1-(OXAN-2-YL)INDAZOLE-5-CARBONITRILE
• 3-Bromo-1-(tetrahydro-2-pyranyl)-1H-indazole-5-carbonitrile
• 3-bromo-1-perhydro2H-pyran-2-yl-1H-indazole-5-carbonitrile

• MDL： MFCD23099167
• Inchi： 1S/C13H12BrN3O/c14-13-10-7-9(8-15)4-5-11(10)17(16-13)12-3-1-2-6-18-12/h4-5,7,12H,1-3,6H2
• InChI Key： IZJBRHVACFOJFY-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C#N)C=CC=2N(C2CCCCO2)N=1

Computed Properties

• Exact Mass: 305.01646
• Monoisotopic Mass: 305.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 50.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-Indazole-5-carbonitrile, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-

Compound CAS No 395101-69-6: 1H-Indazole-5-carbonitrile, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-

The compound with CAS No 395101-69-6, known as 1H-indazole-5-carbonitrile, 3-bromo-1-(tetrahydro-2H-pyran-2-yl)-, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically indazoles, which are well-known for their versatile applications in drug discovery and advanced materials development.

Structure and Properties: The molecular structure of this compound is characterized by an indazole ring system with a cyano group at the 5-position and a bromine atom at the 3-position. Additionally, the indazole ring is substituted with a tetrahydropyran moiety at the 1-position. The combination of these functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations.

Synthesis: The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indazole core. Recent advancements in catalytic methods have enabled more efficient syntheses, often utilizing transition metal catalysts to facilitate key steps such as Friedel-Crafts alkylation or nucleophilic substitution reactions. The introduction of the tetrahydropyran group is often achieved through a Williamson ether synthesis or similar approaches, ensuring high yields and purity.

Applications in Drug Discovery: Indazoles have been extensively studied in drug discovery due to their ability to modulate various biological targets. The presence of the cyano group in this compound enhances its ability to participate in hydrogen bonding interactions, which is crucial for binding to protein targets. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, particularly in targeting kinases involved in cell proliferation and survival.

Materials Science: Beyond its biological applications, this compound has shown promise in materials science. Its rigid structure and electron-withdrawing groups make it suitable for use as a building block in constructing advanced materials such as organic semiconductors or stimuli-responsive polymers. Researchers have explored its use in creating self-healing materials by incorporating it into polymer networks that can reorganize upon external stimuli.

Safety and Handling: As with all chemicals, proper handling procedures should be followed when working with this compound. It is recommended to store it in a cool, dry place away from direct sunlight to prevent degradation. Handling should be done under standard laboratory safety protocols to minimize exposure risks.

Future Directions: Ongoing research continues to uncover new applications for this compound. Emerging trends in green chemistry are driving efforts to develop more sustainable synthesis routes, reducing environmental impact while maintaining product quality. Additionally, advancements in computational chemistry are enabling researchers to predict and optimize the properties of this compound for specific applications before experimental validation.